Cas no 896361-93-6 (3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide)

• Product Name: 3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• CAS No: 896361-93-6
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6320235
• PubChem ID: 18573300
• Update Time: 2025-05-23

3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• F2539-0055
• 896361-93-6
• AKOS024658310

• Inchi： 1S/C17H15N3O4/c21-16-10-13(11-19(16)14-6-2-1-3-7-14)18-17(22)12-5-4-8-15(9-12)20(23)24/h1-9,13H,10-11H2,(H,18,22)
• InChI Key： KYWIEHQRDBAONM-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=CC=1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide

3-Nitro-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Benzamide (CAS No. 896361-93-6)

The compound 3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide (CAS No. 896361-93-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a nitrobenzamide moiety with a 5-oxo-pyrrolidine ring substituted with a phenyl group. The benzamide core of the molecule contributes to its high reactivity and selectivity in various chemical reactions, while the pyrrolidine ring imparts stability and enhances its solubility properties.

Recent studies have highlighted the importance of nitrobenzamide derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that compounds like 3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The nitro group in the molecule plays a crucial role in modulating these biological activities by influencing the electronic properties of the benzamide ring.

The synthesis of 3-nitro-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrrolidine ring via cyclization reactions, followed by functionalization with the nitrobenzamide group. This compound has also been explored as a building block for constructing more complex molecular architectures, such as macrocycles and dendrimers, which are widely used in drug delivery systems and nanotechnology.

In terms of applications, CAS No. 896361-93-6 has shown remarkable potential in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to its use as a ligand in metalloenzyme mimics and catalysts. Additionally, this compound has been employed as an intermediate in the synthesis of bioactive molecules, including antibiotics and anticancer agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets, further enhancing its utility in drug discovery.

The structural versatility of 3-nitro-N-(5-Oxo-1-PHENYLpyrrolidin - 3 - YL)BENZAMIDE (CAS No. 896361 - 93 - 6) makes it an invaluable tool for exploring new chemical space and designing innovative therapeutic agents. Its unique combination of functional groups allows for extensive chemical modification, enabling researchers to tailor its properties for specific applications. As research continues to uncover new insights into its biological and chemical behavior, this compound is poised to play a pivotal role in advancing modern medicine and materials science.